Cas no 864426-88-0 (Ethyl 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 864426-88-0
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• MDL: MFCD08446156
• CID: 3161675
• PubChem ID: 45790143
• Update Time: 2025-11-02

Ethyl 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-4-ethyl-1-methylpyrazole-3-carboxylate
• UVWWZHUKGXPCDH-UHFFFAOYSA-N
• AKOS022170597
• O11798
• 5-(4-chloro-phenyl)-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
• CS-0061604
• SCHEMBL5023193
• 864426-88-0
• ethyl5-(4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate
• ETHYL-N-METHYL-5-(4-CHLOROPHENYL)-PYRAZOLE-3-CARBOXYLATE
• MFCD08446156
• SS-4741
• ethyl 5-(4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)-1-methyl-, ethyl ester
• ETHYL 5-(4-CHLOROPHENYL)-1-METHYLPYRAZOLE-3-CARBOXYLATE
• Ethyl 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate

• MDL： MFCD08446156
• Inchi： 1S/C13H13ClN2O2/c1-3-18-13(17)11-8-12(16(2)15-11)9-4-6-10(14)7-5-9/h4-8H,3H2,1-2H3
• InChI Key： UVWWZHUKGXPCDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)OCC)=NN1C

Computed Properties

• Exact Mass: 264.0665554g/mol
• Monoisotopic Mass: 264.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Guide to Ethyl 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 864426-88-0)

Ethyl 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 864426-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a chlorophenyl group and an ester functionality, which contribute to its versatile applications. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and crop protection formulations.

The compound's molecular formula is C₁₃H₁₃ClN₂O₂, with a molecular weight of 264.71 g/mol. Its chemical structure includes a 1-methyl-1H-pyrazole core, which is a common motif in bioactive molecules. The presence of the 4-chlorophenyl substituent enhances its lipophilicity, making it valuable for designing compounds with improved membrane permeability. These properties are often discussed in forums and research papers, addressing questions like "How does Ethyl 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate interact with biological targets?" or "What are the synthetic routes for this pyrazole ester?"

In pharmaceutical applications, Ethyl 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate serves as a key intermediate in the synthesis of potential therapeutic agents. Its pyrazole ring is known to exhibit anti-inflammatory, antimicrobial, and anticancer activities, aligning with current trends in personalized medicine and targeted therapies. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research. SEO-optimized queries such as "pyrazole-based drugs" or "CAS 864426-88-0 applications" reflect growing interest in this niche.

The agrochemical sector also benefits from this compound, particularly in formulating crop protection agents. Its chlorophenyl group contributes to pesticidal activity, addressing global concerns about sustainable agriculture and food security. Discussions often revolve around its environmental impact, biodegradability, and compatibility with integrated pest management (IPM) systems—topics frequently searched by environmental scientists and farmers alike.

From a synthetic chemistry perspective, Ethyl 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate is synthesized via condensation reactions involving hydrazine derivatives and β-keto esters. Researchers often explore modifications to its ester group or aryl substituents to optimize bioactivity, a subject covered in advanced organic chemistry courses and patent literature. Lab-scale protocols for this compound are widely shared in academic circles, with search terms like "synthesis of pyrazole carboxylates" gaining traction.

Market dynamics for Ethyl 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate are influenced by demand from contract research organizations (CROs) and specialty chemical suppliers. The compound's price, purity (>98%), and availability in bulk quantities are common queries among procurement specialists. Regulatory compliance, such as REACH registration status, is another critical aspect for industrial users navigating global supply chains.

Analytical characterization of this compound typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. Data interpretation from these methods helps verify the compound's identity and purity—a frequent concern for quality control teams. Educational content explaining "how to analyze pyrazole derivatives" or "CAS 864426-88-0 spectral data" performs well in search engine rankings.

Future prospects for Ethyl 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylate include its potential in green chemistry initiatives. Researchers are investigating solvent-free synthesis routes and catalytic methods to reduce waste generation, aligning with the principles of circular economy—a trending topic in sustainable chemistry. Such innovations could further elevate the compound's commercial and scientific relevance.